2-(cyclopentyloxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide
Description
2-(cyclopentyloxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide, also known as CPI-1205, is a small molecule inhibitor that has been identified as a potential therapeutic agent for the treatment of various cancers.
Scientific Research Applications
Synthesis and Imaging Applications
- The synthesis of carbon-11-labeled isonicotinamides, which are potential PET agents for imaging GSK-3 enzyme in Alzheimer's disease, demonstrates the utility of isonicotinamide derivatives in neurological research and diagnostics. Such derivatives, including those related to 2-(cyclopentyloxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide, could be explored for imaging applications related to neurodegenerative diseases (Gao, Wang, & Zheng, 2017).
Antimicrobial and Antitumor Activities
- The exploration of structural analogs such as 1-methylnicotinamide and 1,4-dimethylpyridine for the prevention of cancer metastasis suggests that derivatives of nicotinamide could have significant therapeutic potential. This implies that 2-(cyclopentyloxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide might also be investigated for its effects on tumor metastasis and angiogenesis (Błażejczyk et al., 2016).
Drug Design and Molecular Docking
- Computational modeling studies on phenoxynicotinamide and phenoxypyrimidine-5-carboxamide derivatives as TGR5 agonists for anti-diabetic applications highlight the importance of structural optimization for therapeutic efficacy. Similar computational approaches could be applied to 2-(cyclopentyloxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide for identifying potential targets and optimizing drug design (Adeniji, Arthur, & Oluwaseye, 2020).
Novel Metabolites and Drug Interactions
- The identification of novel metabolites from antituberculosis therapy, which demonstrates the host activation of isoniazid and formation of the isoniazid-NAD+ adduct, indicates the complex metabolic pathways involved in drug action and interaction. Investigating the metabolic pathways and interactions of 2-(cyclopentyloxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide could provide insights into its pharmacokinetics and pharmacodynamics (Mahapatra et al., 2012).
properties
IUPAC Name |
2-cyclopentyloxy-N-(4-methylpyrimidin-2-yl)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c1-11-6-8-18-16(19-11)20-15(21)12-7-9-17-14(10-12)22-13-4-2-3-5-13/h6-10,13H,2-5H2,1H3,(H,18,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRLJMVVJKSNCSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)NC(=O)C2=CC(=NC=C2)OC3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopentyloxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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